4-(2-Amino-1-oxo-3-phenylpropyl)-3,3-dimethylpiperazinone

• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• IUPAC Name: 4-(2-amino-3-phenylpropanoyl)-3,3-dimethylpiperazin-2-one
• InChI: InChI=1S/C15H21N3O2/c1-15(2)14(20)17-8-9-18(15)13(19)12(16)10-11-6-4-3-5-7-11/h3-7,12H,8-10,16H2,1-2H3,(H,17,20)
• InChI Key: WAGCRLZLANJRTC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NCCN1C(=O)C(CC2=CC=CC=C2)N)C

Description

4-(2-Amino-1-oxo-3-phenylpropyl)-3,3-dimethylpiperazinone is a useful research compound. Its molecular formula is C15H21N3O2 and its molecular weight is 275.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrazine hydrate (2.0 g., 0.04 mole) is added to a stirred solution of 4-[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-oxo-3-phenylpropyl]-3,3-dimethylpiperazinone (XXIII, Example 57, 10.0 g., 0.025 mole) in methanol (200 ml.). After refluxing for 2 hours the solution is cooled and filtered to remove the 2,3-dihydro-1,4-phthalazinedione by-product. The methanol is evaporated and the residual oil is recrystallized from water to give the title compound as the dihydrate, m.p. 70°-73°.